Cas no 854383-00-9 (Hydroxylamine, O-[(2-iodophenyl)methyl]-)

• Product Name: Hydroxylamine, O-[(2-iodophenyl)methyl]-
• CAS No: 854383-00-9
• MF: C₇H₈INO
• MW: 249.048994064331
• MDL: MFCD22562761
• CID: 5225017
• Update Time: 2025-06-11

Hydroxylamine, O-[(2-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(2-iodophenyl)methyl]-

• MDL： MFCD22562761
• Inchi： 1S/C7H8INO/c8-7-4-2-1-3-6(7)5-10-9/h1-4H,5,9H2
• InChI Key： WHDWMOWZTKOQRE-UHFFFAOYSA-N
• SMILES： NOCC1=CC=CC=C1I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Hydroxylamine, O-[(2-iodophenyl)methyl]-

Hydroxylamine, O-[(2-iodophenyl)methyl]- (CAS No. 854383-00-9): A Comprehensive Overview in Modern Chemical Research

Hydroxylamine, O-[(2-iodophenyl)methyl]-, identified by its unique Chemical Abstracts Service (CAS) number 854383-00-9, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of Hydroxylamine, O-[(2-iodophenyl)methyl]- consists of a hydroxylamine moiety linked to a methyl group substituted at the ortho position of an iodinated phenyl ring. This configuration imparts distinct reactivity and functionality, making it a candidate for diverse applications in synthetic chemistry. The presence of the iodine atom on the phenyl ring enhances its utility in cross-coupling reactions, which are pivotal in modern drug discovery and development.

In recent years, the compound has been extensively studied for its potential role in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The iodophenyl moiety facilitates palladium-catalyzed coupling reactions, enabling the construction of complex drug molecules with high precision and yield.

Moreover, Hydroxylamine, O-[(2-iodophenyl)methyl]- has been explored as a precursor in the synthesis of radiolabeled compounds used in diagnostic imaging. The incorporation of radioisotopes into pharmaceuticals has revolutionized medical diagnostics, allowing for non-invasive visualization of biological processes. The compound's stability under irradiation and its ability to form stable complexes with metals make it an ideal candidate for such applications.

The pharmaceutical industry has also leveraged this compound in the development of novel antibiotics and antiviral agents. Researchers have utilized its structural framework to design molecules that disrupt pathogenic mechanisms by inhibiting essential enzymes or binding to critical cellular components. The versatility of Hydroxylamine, O-[(2-iodophenyl)methyl]- as a building block has led to significant advancements in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its reactivity with various functional groups allows chemists to tailor its properties for specific industrial needs. For instance, it has been employed in the synthesis of polymers with enhanced thermal stability and mechanical strength.

The synthesis of Hydroxylamine, O-[(2-iodophenyl)methyl]- involves multi-step organic transformations that require careful optimization to ensure high purity and yield. Recent advancements in catalytic methods have improved the efficiency of these synthetic routes, making large-scale production more feasible. These innovations have not only reduced costs but also minimized environmental impact by reducing waste generation.

Efforts to understand the environmental behavior of this compound have revealed interesting insights into its degradation pathways. Studies indicate that under certain conditions, it can undergo biodegradation or transformation into less reactive species. This knowledge is crucial for assessing its potential ecological footprint and ensuring safe handling practices.

The safety profile of Hydroxylamine, O-[(2-iodophenyl)methyl]- is another critical aspect that researchers have thoroughly examined. While it exhibits reactivity that necessitates careful handling, it does not pose acute toxicity risks when used under controlled conditions. Proper storage and handling protocols are essential to mitigate any potential hazards associated with its use.

The future prospects for this compound remain promising as new synthetic methodologies continue to emerge. Researchers are exploring novel applications in nanotechnology and green chemistry, where its unique properties could contribute to sustainable solutions. The integration of computational chemistry tools has further accelerated the discovery process by predicting molecular interactions and optimizing reaction conditions.

In conclusion, Hydroxylamine, O-[(2-iodophenyl)methyl]- (CAS No. 854383-00-9) represents a cornerstone in modern chemical research with wide-ranging applications across multiple disciplines. Its role in pharmaceutical development, diagnostic imaging, materials science, and environmental studies underscores its importance as a versatile chemical entity. As research progresses, we can anticipate even more innovative uses for this compound, further solidifying its place as a vital tool in scientific exploration.